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Compound of Interest

Compound Name: 7,8-diaminononanoate

Cat. No.: B1231595 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 7,8-diaminononanoate is publicly

available. The following guidance is based on the safety data for a structurally related

compound, nonanoic acid, and general principles of laboratory safety for handling amino fatty

acids. Researchers must exercise caution and handle 7,8-diaminononanoate as a substance

with unknown toxicological properties. A thorough risk assessment should be conducted before

any handling.

I. Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety

when handling 7,8-diaminononanoate. The following table summarizes the recommended

PPE based on the potential hazards of skin and eye irritation.
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Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles and a

face shield

ANSI Z87.1 certified. A face

shield should be worn where

splashing is a significant risk.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene) and a lab

coat

Ensure gloves have an

adequate breakthrough time

for the solvents being used. A

chemically resistant apron is

recommended for larger

quantities.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

If aerosols may be generated,

a NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.

II. Hazard and Physical Property Summary
The following table outlines the known physical and chemical properties of 7,8-

diaminononanoic acid and the hazard information for the related compound, nonanoic acid.
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Property 7,8-Diaminononanoic Acid
Nonanoic Acid (for hazard

reference)

Molecular Formula C₉H₂₀N₂O₂[1] C₉H₁₈O₂

Molecular Weight 188.27 g/mol [1] 158.24 g/mol

Physical State
Not specified (likely solid or

liquid)
Liquid[2]

Boiling Point 349.8 °C at 760 mmHg[3] 254 °C[2]

Flash Point 165.3 °C[3] 114 °C[2]

Density 1.046 g/cm³[3] Not specified

Hazards Unknown

Causes skin irritation. Causes

serious eye irritation. Harmful

to aquatic life with long lasting

effects.[2][4]

III. Safe Handling and Operational Plan
A systematic approach is crucial for the safe handling of 7,8-diaminononanoate. The following

workflow outlines the key steps from preparation to disposal.
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Experimental Protocols:

1. Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for all

planned procedures involving 7,8-diaminononanoate.

Personal Protective Equipment: Put on all required PPE as detailed in the table above,

including safety goggles, a lab coat, and chemical-resistant gloves.

Work Area Setup: Ensure that the work will be conducted in a well-ventilated area, preferably

within a chemical fume hood.

2. Handling:

Transfer: When transferring the compound, do so carefully to avoid creating dust or aerosols.

Use appropriate tools such as a spatula or a properly calibrated pipette.

Spill Preparedness: Keep a spill kit readily accessible. The kit should contain absorbent

materials appropriate for chemical spills. In case of a spill, follow your institution's

established spill response procedures.

3. Post-Handling:

Decontamination: After handling is complete, decontaminate all work surfaces with an

appropriate cleaning agent.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

IV. Disposal Plan
Proper disposal of 7,8-diaminononanoate and any contaminated materials is essential to

prevent environmental harm.

Waste Segregation: All waste containing 7,8-diaminononanoate, including contaminated

consumables (e.g., pipette tips, gloves), must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.
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Labeling: The waste container must be labeled in accordance with local and national

regulations, clearly identifying the contents as chemical waste and including the name "7,8-
diaminononanoate."

Disposal: Dispose of the chemical waste through your institution's designated hazardous

waste disposal program. Do not dispose of this compound down the drain or in regular trash.

[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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